2,2-Dibenzylcyclopentanol

• Molecular Formula: C19H22O
• Molecular Weight: 266.4 g/mol
• IUPAC Name: 2,2-dibenzylcyclopentan-1-ol
• InChI: InChI=1S/C19H22O/c20-18-12-7-13-19(18,14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-6,8-11,18,20H,7,12-15H2
• InChI Key: MSJGQZXPPBXPBA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)(CC2=CC=CC=C2)CC3=CC=CC=C3)O

Description

2,2-Dibenzylcyclopentanol is a cyclopentanol derivative featuring two benzyl groups (-CH₂C₆H₅) at the 2-position of the cyclopentane ring. This structure confers unique steric and electronic properties, distinguishing it from simpler cyclopentanol analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Methylcyclopentanol-1

• Molecular Formula : C₆H₁₂O
• Molecular Weight : 100.16 g/mol
• Substituents : A single methyl group (-CH₃) at the 2-position.
• Functional Group: Cyclopentanol (secondary alcohol).
• Key Properties: Lower molecular weight and less steric hindrance compared to 2,2-dibenzylcyclopentanol. Higher water solubility due to the absence of aromatic rings. Applications: Utilized in organic synthesis for its simplicity and moderate reactivity, as noted in commercial specifications .

2-Hexyl-2-methylcyclopentanone

• Molecular Formula : C₁₂H₂₂O
• Molecular Weight : 182.30 g/mol
• Substituents : Hexyl (-C₆H₁₃) and methyl (-CH₃) groups at the 2-position.
• Functional Group: Cyclopentanone (ketone).
• Key Properties: The ketone group reduces hydrogen-bonding capability, leading to lower water solubility compared to cyclopentanol derivatives. Long hexyl chain enhances hydrophobicity, making it suitable for fragrance or lipid-based applications. Contrasts with 2,2-dibenzylcyclopentanol in both functional group (ketone vs. alcohol) and substituent bulk .

Benzathine Benzylpenicillin

• Molecular Features : Contains a dibenzylethylenediamine moiety complexed with penicillin.
• Relevance: While structurally distinct, the presence of benzyl groups highlights their utility in modifying pharmacokinetics (e.g., prolonged drug release via hydrophobic interactions).

Structural and Functional Analysis

Substituent Effects

• Benzyl vs. Hexyl chains (in 2-hexyl-2-methylcyclopentanone) prioritize lipophilicity over aromatic interactions, favoring applications in non-polar media.

Functional Group Impact

• Alcohol vs. Ketone: The hydroxyl group in 2,2-dibenzylcyclopentanol enables hydrogen bonding, enhancing solubility in polar solvents relative to ketones. Ketones like 2-hexyl-2-methylcyclopentanone are more electrophilic, favoring reactions such as nucleophilic additions.

Data Table: Comparative Overview

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Functional Group	Key Applications	Reference
2,2-Dibenzylcyclopentanol	C₁₉H₂₂O	~266.38	Two benzyl groups	Cyclopentanol	Synthetic intermediate	-
2-Methylcyclopentanol-1	C₆H₁₂O	100.16	Methyl group	Cyclopentanol	Organic synthesis
2-Hexyl-2-methylcyclopentanone	C₁₂H₂₂O	182.30	Hexyl, methyl groups	Cyclopentanone	Fragrances, lipids